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Compound of Interest

Compound Name: Lersivirine

Cat. No.: B1674767 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
This document provides detailed protocols for the preparation of Lersivirine stock solutions

and subsequent dilutions to working concentrations for use in various research applications.

Lersivirine is a non-nucleoside reverse transcriptase inhibitor (NNRTI) that shows potent

activity against wild-type and drug-resistant strains of HIV-1.

Physicochemical Properties and Solubility
Lersivirine is a crystalline solid with a molecular weight of 310.4 g/mol .[1] Proper preparation

of solutions is critical for accurate and reproducible experimental results.

Table 1: Solubility of Lersivirine in Common Organic Solvents
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Solvent Solubility
Molar Concentration
(approx.)

Dimethyl Sulfoxide (DMSO)
~30 mg/mL[1], up to 62

mg/mL[2]
~96.6 mM - 199.8 mM

Dimethylformamide (DMF) ~30 mg/mL[1] ~96.6 mM

Ethanol ~10 mg/mL[1] ~32.2 mM

Note: For optimal results, it is recommended to use fresh, high-purity solvents. Moisture-

absorbing solvents like DMSO should be handled appropriately to maintain their dissolution

capacity.[2]

Mechanism of Action: Inhibition of HIV-1 Reverse
Transcriptase
Lersivirine is an allosteric inhibitor of HIV-1 reverse transcriptase (RT), a critical enzyme for

the replication of the virus.[3] It binds to a hydrophobic pocket in the p66 subunit of the RT

enzyme, distinct from the active site where nucleoside reverse transcriptase inhibitors (NRTIs)

bind.[3] This binding induces a conformational change in the enzyme, which inhibits its DNA

polymerase activity and blocks the conversion of the viral RNA genome into double-stranded

DNA, a necessary step for viral integration into the host cell genome.[3][4]
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Fig. 1: Mechanism of Lersivirine Action

Experimental Protocols
Protocol 1: Preparation of a High-Concentration
Lersivirine Stock Solution
This protocol describes the preparation of a 10 mM Lersivirine stock solution in DMSO.

Materials:

Lersivirine powder (crystalline solid)

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, amber microcentrifuge tubes or vials
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Calibrated analytical balance

Vortex mixer

Procedure:

Pre-weighing Preparation: Allow the Lersivirine powder vial to equilibrate to room

temperature before opening to prevent condensation.

Weighing: Accurately weigh out a desired amount of Lersivirine powder using a calibrated

analytical balance. For example, to prepare 1 mL of a 10 mM stock solution, weigh out 3.104

mg of Lersivirine (Molecular Weight = 310.4 g/mol ).

Dissolution: Add the weighed Lersivirine powder to a sterile amber vial. Add the appropriate

volume of anhydrous DMSO. For a 10 mM stock, if you weighed 3.104 mg, add 1 mL of

DMSO.

Mixing: Tightly cap the vial and vortex thoroughly until the Lersivirine is completely

dissolved. Gentle warming (e.g., in a 37°C water bath) and sonication can aid in dissolution if

precipitation is observed.[5]

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile,

amber microcentrifuge tubes to avoid repeated freeze-thaw cycles. Store the aliquots at

-20°C or -80°C. When stored at -20°C, the solution is stable for at least one year; at -80°C, it

is stable for up to two years.[5]

Table 2: Storage and Stability of Lersivirine Stock Solutions

Storage Temperature Solvent Stability

-20°C DMSO

≥ 4 years (as solid)[1], 1 month

(in solvent)[2], 1 year (in

solvent)[5]

-80°C DMSO
1 year (in solvent)[2], 2 years

(in solvent)[5]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b1674767?utm_src=pdf-body
https://www.benchchem.com/product/b1674767?utm_src=pdf-body
https://www.benchchem.com/product/b1674767?utm_src=pdf-body
https://www.benchchem.com/product/b1674767?utm_src=pdf-body
https://www.benchchem.com/product/b1674767?utm_src=pdf-body
https://www.medchemexpress.com/Lersivirine.html
https://www.medchemexpress.com/Lersivirine.html
https://www.benchchem.com/product/b1674767?utm_src=pdf-body
https://cdn.caymanchem.com/cdn/insert/29497.pdf
https://www.selleckchem.com/products/uk-453061-lersivirine.html
https://www.medchemexpress.com/Lersivirine.html
https://www.selleckchem.com/products/uk-453061-lersivirine.html
https://www.medchemexpress.com/Lersivirine.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1674767?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Protocol 2: Preparation of Working Concentrations for In
Vitro Assays
This protocol provides a general guideline for diluting the high-concentration stock solution to

working concentrations for cell-based antiviral assays.

Materials:

10 mM Lersivirine stock solution in DMSO

Appropriate cell culture medium (e.g., RPMI, DMEM)

Sterile, polypropylene microcentrifuge tubes

Procedure:

Thawing: Thaw a single aliquot of the 10 mM Lersivirine stock solution at room temperature.

Intermediate Dilutions: Perform serial dilutions of the stock solution in cell culture medium to

achieve the desired final concentrations. It is recommended to prepare intermediate dilutions

to ensure accuracy. For example, to prepare a 100 µM working solution, dilute the 10 mM

stock 1:100 in culture medium (e.g., 2 µL of 10 mM stock in 198 µL of medium).

Final Working Concentrations: Further dilute the intermediate solutions to obtain the final

desired concentrations for your experiment. The final concentration of DMSO in the culture

medium should be kept low (typically ≤ 0.5%) to avoid solvent-induced cytotoxicity.

Immediate Use: It is recommended to prepare working solutions fresh for each experiment.

Table 3: Exemplary Working Concentrations of Lersivirine in In Vitro Assays
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Assay Type Cell Line Parameter
Reported
Concentration

HIV-1 Replication

Inhibition
MT-2 cells EC50

5.04 nM (MOI 0.005)

[1]

HIV-1 Replication

Inhibition
MT-2 cells EC50 13.1 nM (MOI 0.05)[1]

HIV-1 Replication

Inhibition
MT-2 cells EC50 34.9 nM (MOI 0.5)[1]

HIV-1 Reverse

Transcriptase

Inhibition

Purified enzyme IC50
118 nM (wild-type)[1]

[3]

HIV-1 Replication

Inhibition

Peripheral Blood

Lymphocytes (PBLs)
EC50

3.38 nM (strain Ba-L)

[2]

EC50: Half maximal effective concentration; IC50: Half maximal inhibitory concentration; MOI:

Multiplicity of infection.

Experimental Workflow Diagram
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Fig. 2: Lersivirine Solution Preparation Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. cdn.caymanchem.com [cdn.caymanchem.com]

2. selleckchem.com [selleckchem.com]

3. Lersivirine, a Nonnucleoside Reverse Transcriptase Inhibitor with Activity against Drug-
Resistant Human Immunodeficiency Virus Type 1 - PMC [pmc.ncbi.nlm.nih.gov]

4. go.drugbank.com [go.drugbank.com]

5. medchemexpress.com [medchemexpress.com]

To cite this document: BenchChem. [Preparing Lersivirine Stock Solutions and Working
Concentrations: An Application Note and Protocol]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b1674767#preparing-lersivirine-stock-
solutions-and-working-concentrations]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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